Cas no 1094711-70-2 (2-propyl-2,3-dihydro-1H-isoindol-5-amine)

• Product Name: 2-propyl-2,3-dihydro-1H-isoindol-5-amine
• CAS No: 1094711-70-2
• CID: 4571465
• Update Time: 2025-05-21

2-propyl-2,3-dihydro-1H-isoindol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propyl-2,3-dihydro-1H-isoindol-5-amine
• 2-propyl-2,3-dihydro-1H-isoindol-5-amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 2-propyl-2,3-dihydro-1H-isoindol-5-amine

Research Update on 2-propyl-2,3-dihydro-1H-isoindol-5-amine (CAS: 1094711-70-2): Recent Advances and Applications

2-propyl-2,3-dihydro-1H-isoindol-5-amine (CAS: 1094711-70-2) is a chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique isoindoline scaffold, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs. Recent studies have explored its pharmacological properties, synthetic pathways, and potential applications in treating neurological and psychiatric disorders.

A significant focus of current research has been on the compound's mechanism of action, particularly its interaction with neurotransmitter systems. Preliminary findings suggest that 2-propyl-2,3-dihydro-1H-isoindol-5-amine may modulate dopaminergic and serotonergic pathways, making it a candidate for further investigation in conditions such as depression, anxiety, and Parkinson's disease. The compound's structural similarity to known pharmacophores has also prompted studies into its potential as a scaffold for designing new drugs with improved efficacy and reduced side effects.

Recent synthetic methodologies have aimed to optimize the production of 2-propyl-2,3-dihydro-1H-isoindol-5-amine, with a focus on enhancing yield, purity, and scalability. Innovations in catalytic processes and green chemistry approaches have been reported, which could facilitate its large-scale production for clinical and industrial applications. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the compound's binding affinity and selectivity, guiding the design of derivatives with enhanced therapeutic profiles.

In preclinical studies, 2-propyl-2,3-dihydro-1H-isoindol-5-amine has demonstrated promising results in animal models, showing good bioavailability and tolerability. However, further pharmacokinetic and toxicological evaluations are necessary to assess its safety and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline, with the goal of translating these findings into clinical trials.

In conclusion, 2-propyl-2,3-dihydro-1H-isoindol-5-amine represents a promising candidate for therapeutic development, with ongoing research shedding light on its potential applications and mechanisms. Continued exploration of its pharmacological properties and optimization of synthetic routes will be critical in realizing its full potential in the treatment of various medical conditions. This research brief highlights the current state of knowledge and underscores the need for further investigation to fully harness the benefits of this compound.